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Compound of Interest

Compound Name: Sphingosine-1-phosphate (d17:1)

Cat. No.: B1309150

For researchers, scientists, and drug development professionals, the integrity of scientific
discovery is intrinsically linked to a culture of safety. The proper handling and disposal of
specialized bioactive lipids like Sphingosine-1-phosphate (d17:1) are paramount for ensuring
a secure laboratory environment, regulatory compliance, and the well-being of all personnel.
This guide provides essential, step-by-step procedures for the safe disposal of Sphingosine-1-
phosphate (d17:1), reinforcing our commitment to being your trusted partner in laboratory
safety and chemical management.

Sphingosine-1-phosphate (d17:1) is a synthetic sphingolipid utilized as an internal standard
in the quantification of other sphingolipids in biological samples.[1][2] While the toxicological
properties of this specific compound have not been exhaustively investigated, it is prudent to
treat it as a potentially hazardous chemical.[3][4] Adherence to rigorous disposal protocols is
crucial to mitigate any potential risks to human health and the environment.

Key Compound Specifications and Handling
Precautions

A thorough understanding of the compound's properties is the foundation of its safe
management. The following table summarizes key quantitative data for Sphingosine-1-
phosphate (d17:1).
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Property

Data

Physical Form

Crystalline solid[1][4]

CAS Number

474923-27-8[1][2][5]

Molecular Formula

C17H36NOsP[1][2]

Molecular Weight

365.5 g/mol [1][2]

Storage Temperature

Short-term (days to weeks): 0-4°C[6]. Long-term
(months to years): -20°C[4][6][7][8]. Stock
solutions: -80°C (up to 6 months) or -20°C (up
to 1 month)[8].

Solubility

Soluble in organic solvents such as ethanol,
DMSO, and dimethylformamide (DMF)[4].
Miscible in ethanol; approximately 2 mg/mL in
DMSO and 10 mg/mL in DMF[4]. Also soluble in
0.3 M NaOH at 4 mg/ml[1]. For cell culture
applications, methods include dissolving in
ethanol:dodecane (98:2, v/v) before adding to
media[9].

Chemical Stability

Stable for at least four years when stored at

-20°C as a crystalline solid[4].

Procedural Workflow for Disposal

The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Sphingosine-1-phosphate (d17:1).
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Figure 1: Disposal Workflow for Sphingosine-1-phosphate (d17:1)
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Figure 1: Disposal Workflow for Sphingosine-1-phosphate (d17:1)
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Detailed Disposal Protocol
This protocol provides a step-by-step guide for the safe disposal of Sphingosine-1-phosphate
(d17:1) and materials contaminated with it.

1. Consultation and Preparation:

o Review Institutional Policies: Before beginning any disposal procedure, consult your
institution's Environmental Health and Safety (EHS) department and review local, state, and
federal regulations for chemical waste disposal.[3] These guidelines will provide specific
instructions for your location.

» Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
Sphingosine-1-phosphate (d17:1) waste. This includes:

o Eye/Face Protection: Safety glasses or goggles.[3]
o Skin Protection: Chemical-resistant gloves and a lab coat.[3]

o Respiratory Protection: Not typically required when handling small quantities in a well-
ventilated area or fume hood. However, if dust formation is possible, use a NIOSH-
approved respirator.[7][10]

2. Waste Segregation and Containment:

o Dedicated Waste Stream: Do not mix Sphingosine-1-phosphate (d17:1) waste with other
waste streams unless explicitly permitted by your institution's EHS guidelines.[3] Segregate
lipid waste from other types of waste.[11]

e Solid Waste:

o For unused or expired Sphingosine-1-phosphate (d17:1) powder, carefully sweep up the
material, avoiding dust formation, and place it in a designated, sealed hazardous waste
container.[3][6][7]

o For contaminated lab supplies (e.g., pipette tips, microfuge tubes, gloves), place them in
the same designated solid hazardous waste container.
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Liquid Waste:

o Collect all solutions containing Sphingosine-1-phosphate (d17:1) in a dedicated, leak-
proof, and clearly labeled hazardous waste container.[11]

o Do not dispose of Sphingosine-1-phosphate (d17:1) down the drain.[6] This is to prevent
potential long-lasting harmful effects on aquatic life and to avoid upsetting wastewater
treatment processes.[6][12]

. Spill Management:

Small Powder Spills: Carefully sweep up the material to avoid generating dust and place it in
a sealed container for disposal as hazardous waste.[6]

Small Liquid Spills: Absorb the material with an inert absorbent (e.g., vermiculite, sand, or
earth) and place the contaminated absorbent into a sealed container for disposal.[6]

Decontamination: Thoroughly clean the spill area with an appropriate solvent (such as
ethanol) followed by a wash with soap and water.[6] Dispose of all cleaning materials as
hazardous waste.

. Labeling and Storage:

Clear Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical
name "Sphingosine-1-phosphate (d17:1)," the concentration and solvent if in solution, and
any known hazards.[3][12] Include your name, lab, and the date of accumulation.

Temporary Storage: Store the sealed and labeled waste container in a designated and
secure satellite accumulation area, such as a chemical fume hood, away from incompatible
materials.[13]

. Final Disposal:

Licensed Disposal Company: Dispose of the waste through a licensed and approved
hazardous waste disposal company.[3][7] Your institution's EHS department will coordinate
the pickup and disposal of the waste.
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» Record Keeping: Maintain accurate records of the waste generated and its disposal, as
required by your institution and regulatory agencies.

By adhering to these procedures, you contribute to a safer research environment and ensure
that your work is conducted with the utmost responsibility. Always refer to the most current
Safety Data Sheet (SDS) and your institution's specific protocols for the most accurate and up-
to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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